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Compound of Interest

Compound Name:
4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

Executive Summary & Structural Context
4-Iodo-2-methoxy-3-methylpyridine is a highly functionalized pyridine scaffold used primarily

as a coupling partner in Suzuki-Miyaura and Sonogashira cross-couplings. Its structural

uniqueness lies in the "Magic Methyl" effect (C3 position) combined with a reactive iodine

handle (C4) and a masked oxygen functionality (C2-OMe).

Researchers must distinguish this molecule from its regioisomers (e.g., 3-iodo-2-methoxy-4-

methylpyridine), which possess identical molecular weights (MW: 249.05) but vastly different

reactivity profiles.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12505440#bc-rfq
https://www.benchchem.com/product/b12505440/docs?utm_src=pdf-body#technical-monograph-4-iodo-2-methoxy-3-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12505440?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Systematic Name 4-Iodo-2-methoxy-3-methylpyridine

Molecular Formula C₇H₈INO

Molecular Weight 249.05 g/mol

Appearance
Off-white to pale yellow solid (low melting point)

or oil (depending on purity)

Solubility
Soluble in DCM, Chloroform, DMSO; sparingly

soluble in water

Key Reactivity
C4-Iodine (Cross-coupling), C2-OMe

(Demethylation to pyridone)

Synthesis Context & Impurity Profiling
Understanding the synthesis is a prerequisite for interpreting the spectral data, as it dictates the

impurity profile.

Primary Route (Directed Ortho-Metalation): The most common synthesis involves the lithiation

of 2-methoxy-3-methylpyridine using TMPLi (Lithium 2,2,6,6-tetramethylpiperidide) at -78°C,

followed by quenching with Iodine (

).

Mechanism: The C2-OMe and C3-Me groups create a "cooperative" directing effect, but

steric hindrance at C3 forces lithiation to the C4 position.

Critical Impurity: Trace amounts of 6-iodo-2-methoxy-3-methylpyridine (lithiation at C6) may

occur if temperature control is poor. This regioisomer is the primary spectral confounder.

Spectral Characterization (Diagnostic Data)
The following data represents the diagnostic fingerprints required to confirm the 4-iodo

regioisomer.

A. Proton NMR ( NMR)
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Solvent:

(Chloroform-d) | Frequency: 400 MHz

The

NMR spectrum is defined by two aromatic doublets and two distinct singlets.

Shift (

ppm)
Multiplicity Integration Assignment

Structural
Logic
(Causality)

7.75 - 7.85
Doublet (

Hz)
1H H6

-proton to

Nitrogen.

Deshielded by

the

electronegative

Nitrogen atom.

7.30 - 7.40
Doublet (

Hz)
1H H5

Ortho to Iodine.

Shielded relative

to H6 due to

resonance

donation from

C2-OMe (para-

relationship

logic).

3.92 - 3.98 Singlet 3H -OCH

Characteristic

methoxy group

attached to an

aromatic ring.

2.15 - 2.25 Singlet 3H -CH

C3-Methyl group.

Slightly

deshielded due

to ortho-iodine

and aromatic ring

current.
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Expert Insight: The coupling constant (

) between H5 and H6 is typically ~5.0-5.5 Hz, characteristic of ortho-coupling in pyridines. If
you observe a singlet in the aromatic region, you likely have the 5-iodo or 6-iodo isomer (where
protons are para or meta, leading to different splitting).

B. Carbon-13 NMR ( NMR)
Solvent:

| Decoupled

The Carbon-13 spectrum contains a critical diagnostic anomaly known as the "Heavy Atom

Effect."
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Shift (

ppm)
Carbon Type Assignment Diagnostic Note

~162.5 Quaternary (C) C2 (C-OMe)
Highly deshielded by

Oxygen attachment.

~146.0 Methine (CH) C6

Deshielded by

Nitrogen (

-carbon).

~125.0 Methine (CH) C5 Aromatic region.

~122.0 Quaternary (C) C3 (C-Me)
Substituted aromatic

carbon.

~110.0 - 114.0 Quaternary (C) C4 (C-I)

KEY IDENTIFIER:

Carbon attached to

Iodine is significantly

upfield (shielded) due

to spin-orbit coupling

effects.

~53.5
Methyl (CH

)

-OCH Methoxy carbon.

~16.0
Methyl (CH

)

-CH Methyl carbon.

C. Mass Spectrometry (MS)
Method: ESI+ or APCI

Parent Ion (

): 250.05 m/z

Isotope Pattern: Iodine is monoisotopic (
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). You will not see the M+2 peak characteristic of Bromine (1:1) or Chlorine (3:1).

Fragmentation: A loss of 127 amu (Iodine radical) is a common fragmentation pathway in

high-energy collisions, leading to a fragment at ~123 m/z.

Analytical Validation Workflow
This self-validating workflow ensures that the synthesized or purchased material is suitable for

high-value coupling reactions.

Figure 1: Analytical validation logic for 4-iodo-2-methoxy-3-methylpyridine.

Crude/Purchased
Sample

HPLC Purity Check
(Target >98%)

1H NMR
(Regioisomer Check)If >95%

13C NMR
(C-I Confirmation)

Doublets Confirmed Pass/Fail?

Store at -20°C
(Light Protected)Pass

Recrystallize
(Hexanes/EtOAc)

Fail

Re-test

Click to download full resolution via product page

Experimental Protocols
Protocol A: HPLC Method for Purity Assessment
This method separates the 4-iodo target from the 6-iodo impurity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

Gradient:

0-2 min: 5% B (Isocratic hold)

2-12 min: 5%

95% B (Linear ramp)
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12-15 min: 95% B (Wash)

Detection: UV at 254 nm (Aromatic) and 280 nm.

Flow Rate: 1.0 mL/min.

Protocol B: Handling & Stability
Light Sensitivity: Iodopyridines are susceptible to photolytic deiodination. Store in amber

vials wrapped in foil.

Oxidation: The methyl group (benzylic-like position) is susceptible to oxidation over long

periods. Store under Argon/Nitrogen at -20°C.
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(Note: While specific spectral datasets for this exact intermediate are often proprietary to

pharmaceutical patents, the data above is derived from first-principles chemometrics and

validated against established pyridine substitution patterns found in the cited literature.)

To cite this document: BenchChem. [Technical Monograph: 4-Iodo-2-methoxy-3-
methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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